1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy-
Overview
Description
1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 8-amino-3,4-dihydro-5-hydroxy-1(2H)-naphthalenone or 5-hydroxy-8-amino-1-naphthalenol. The chemical formula of this compound is C11H11NO2, and it has a molecular weight of 193.21 g/mol.
Mechanism of Action
The mechanism of action of 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- involves its ability to scavenge free radicals and inhibit the activity of inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This compound also activates various signaling pathways that are involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- has various biochemical and physiological effects. This compound has been found to reduce oxidative stress and inflammation, regulate blood glucose levels, and improve lipid metabolism. It also exhibits neuroprotective effects and has been shown to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- in lab experiments include its availability, low cost, and ease of synthesis. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy-. Some of these include:
1. Investigating the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Studying the effects of this compound on the immune system and its potential applications in the treatment of autoimmune disorders.
3. Exploring the use of 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- in the development of new drugs for the treatment of cancer.
4. Investigating the potential of this compound in the prevention and treatment of cardiovascular diseases.
Conclusion:
In conclusion, 1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- is a chemical compound that has significant potential in various fields of research. This compound exhibits antioxidant and anti-inflammatory properties and has been found to have various biochemical and physiological effects. Further research is needed to fully understand the potential of this compound and its applications in medicine and other fields.
Scientific Research Applications
1(2H)-Naphthalenone, 8-amino-3,4-dihydro-5-hydroxy- has been extensively studied for its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound has been found to exhibit significant antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular disorders.
properties
IUPAC Name |
8-amino-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c11-7-4-5-8(12)6-2-1-3-9(13)10(6)7/h4-5,12H,1-3,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLIBWFJWJBJPQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2C(=O)C1)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
157988-96-0 |
Source
|
| Record name | 8-amino-5-hydroxy-1,2,3,4-tetrahydronaphthalen-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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